Cas no 2490400-68-3 (lithium(1+) 2-(3,5-dichloropyridin-4-yl)acetate)

• Product Name: lithium(1+) 2-(3,5-dichloropyridin-4-yl)acetate
• CAS No: 2490400-68-3
• MF: C₇H₄Cl₂LiNO₂
• MW: 211.959159851074
• MDL: MFCD32852848
• CID: 5670186
• PubChem ID: 155821955
• Update Time: 2025-06-08

lithium(1+) 2-(3,5-dichloropyridin-4-yl)acetate Chemical and Physical Properties

Names and Identifiers

• EN300-27147198
• 2490400-68-3
• lithium(1+) 2-(3,5-dichloropyridin-4-yl)acetate
• Lithium;2-(3,5-dichloropyridin-4-yl)acetate

• MDL： MFCD32852848
• Inchi： 1S/C7H5Cl2NO2.Li/c8-5-2-10-3-6(9)4(5)1-7(11)12;/h2-3H,1H2,(H,11,12);/q;+1/p-1
• InChI Key： PZABAKIYQIYAFM-UHFFFAOYSA-M
• SMILES： ClC1C=NC=C(C=1CC(=O)[O-])Cl.[Li+]

Computed Properties

• Exact Mass: 210.9779122g/mol
• Monoisotopic Mass: 210.9779122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53Ų

Additional information on lithium(1+) 2-(3,5-dichloropyridin-4-yl)acetate

Comprehensive Overview of Lithium(1+) 2-(3,5-Dichloropyridin-4-yl)acetate (CAS No. 2490400-68-3)

Lithium(1+) 2-(3,5-dichloropyridin-4-yl)acetate (CAS No. 2490400-68-3) is a specialized organic compound with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique pyridine backbone and lithium acetate moiety, has garnered attention for its potential in drug development and material science. Researchers are increasingly exploring its role in modulating biological pathways, particularly in the context of enzyme inhibition and molecular signaling.

The structural features of lithium(1+) 2-(3,5-dichloropyridin-4-yl)acetate include a dichloropyridine ring, which enhances its reactivity and binding affinity. This makes it a valuable intermediate in synthesizing more complex molecules. Recent studies highlight its utility in catalysis and ligand design, aligning with the growing demand for sustainable and efficient chemical processes. The compound's solubility in polar solvents further expands its applicability in aqueous-phase reactions.

In the pharmaceutical sector, CAS No. 2490400-68-3 is being investigated for its potential as a bioactive scaffold. Its ability to interact with protein targets has sparked interest in developing novel therapeutics for metabolic disorders. Additionally, its electrochemical properties are being studied for use in energy storage applications, coinciding with the global push for renewable energy solutions.

From an analytical perspective, lithium(1+) 2-(3,5-dichloropyridin-4-yl)acetate is often characterized using advanced techniques such as NMR spectroscopy and mass spectrometry. These methods ensure high purity and precise quantification, critical for research and industrial applications. The compound's stability under various conditions also makes it a reliable candidate for long-term studies.

Environmental and safety considerations are paramount when handling CAS No. 2490400-68-3. While it is not classified as hazardous, proper laboratory practices should be followed to minimize exposure. The compound's biodegradability and low toxicity profile align with the principles of green chemistry, a trending topic in modern scientific discourse.

In summary, lithium(1+) 2-(3,5-dichloropyridin-4-yl)acetate represents a versatile and promising compound with broad applications. Its integration into drug discovery and material innovation underscores its relevance in contemporary research. As scientific advancements continue, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in chemistry and biology.